Cas no 95186-47-3 (4-chloro-2-ethynyl-1-methoxybenzene)

4-chloro-2-ethynyl-1-methoxybenzene structure

95186-47-3 structure

Product Name:4-chloro-2-ethynyl-1-methoxybenzene

CAS No:95186-47-3

MF:C₉H₇ClO

MW:166.604281663895

MDL:MFCD11618083

CID:1986119

PubChem ID:23260703

Update Time:2025-04-21

4-chloro-2-ethynyl-1-methoxybenzene Chemical and Physical Properties

Names and Identifiers

- 4-chloro-2-ethynyl-1-methoxybenzene
- Benzene, 4-chloro-2-ethynyl-1-methoxy-
- Z1080385510
- SCHEMBL3042839
- AS-41799
- DA-00263
- A1-04203
- DTXSID70631688
- XH0494
- APAHTCMWFKAHJF-UHFFFAOYSA-N
- EN300-193445
- 5-Chloro-2-methoxyphenylacetylene
- MFCD11618083
- 4-Chloro-2-ethynyl-1-methoxy-benzene
- VDA18647
- 95186-47-3
- AKOS012334024
- DTXCID30582440
- MDL： MFCD11618083
- Inchi： 1S/C9H7ClO/c1-3-7-6-8(10)4-5-9(7)11-2/h1,4-6H,2H3
- InChI Key： APAHTCMWFKAHJF-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=C(C#C)C=1)OC

Computed Properties

Exact Mass: 166.0185425g/mol
Monoisotopic Mass: 166.0185425g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 170
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 9.2Å²

4-chloro-2-ethynyl-1-methoxybenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	C374165-10mg	4-chloro-2-ethynyl-1-methoxybenzene	95186-47-3		10mg	$ 50.00	2022-04-01
TRC	C374165-50mg	4-chloro-2-ethynyl-1-methoxybenzene	95186-47-3		50mg	$ 185.00	2022-04-01
TRC	C374165-100mg	4-chloro-2-ethynyl-1-methoxybenzene	95186-47-3		100mg	$ 275.00	2022-04-01
Alichem	A019090307-250mg	4-Chloro-2-ethynyl-1-methoxybenzene	95186-47-3	95%	250mg	$311.00	2023-08-31
Alichem	A019090307-1g	4-Chloro-2-ethynyl-1-methoxybenzene	95186-47-3	95%	1g	$792.54	2023-08-31
Fluorochem	046012-250mg	5-Chloro-2-methoxyphenylacetylene	95186-47-3	95%	250mg	￡350.00	2022-02-28
Fluorochem	046012-1g	5-Chloro-2-methoxyphenylacetylene	95186-47-3	95%	1g	￡875.00	2022-02-28
Enamine	EN300-193445-0.05g	4-chloro-2-ethynyl-1-methoxybenzene	95186-47-3	95%	0.05g	$155.0	2023-09-17
Enamine	EN300-193445-0.1g	4-chloro-2-ethynyl-1-methoxybenzene	95186-47-3	95%	0.1g	$232.0	2023-09-17
Enamine	EN300-193445-0.25g	4-chloro-2-ethynyl-1-methoxybenzene	95186-47-3	95%	0.25g	$331.0	2023-09-17

4-chloro-2-ethynyl-1-methoxybenzene Related Literature

1. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
2. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
3. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
4. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
5. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

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